methyl 2-({[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H19N3O4/c1-14-7-9-15(10-8-14)17-11-12-20(26)24(23-17)13-19(25)22-18-6-4-3-5-16(18)21(27)28-2/h3-12H,13H2,1-2H3,(H,22,25)
• InChI Key: WIGWAYKHSOCGSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol
• CAS No.: 1291855-35-0

Description

Methyl 2-({[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C21H19N3O4 and its molecular weight is 377.4. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Heterocyclic Systems : The reagent methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate has been utilized for the preparation of heterocyclic systems like 4H-pyrido[1,2-a]pyrimidin-4-ones and 4H-pyrimido[1,2-b]pyridazin-4-ones. These systems are synthesized through reactions that yield amino-substituted fused pyrimidinones, showcasing the compound's utility in creating complex heterocyclic structures (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

• Preparation of Fused Pyrimidinones : A related compound, methyl 2-benzoylamino-3-dimethylaminopropenoate, serves as a reagent for generating fused pyrimidinones from heterocyclic α-amino compounds. This process leads to derivatives of pyrido[1,2-a]pyrimidine and pyrimido[1,2-b]pyridazine, highlighting the versatility of these compounds in synthesizing diverse heterocyclic frameworks (Stanovnik et al., 1990).

• Novel Heterocyclic Compounds Synthesis : The synthesis of novel classes of compounds like 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones has been reported. These compounds are synthesized from precursors such as methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate, showcasing the role of similar methyl 2-acetyl compounds in creating new heterocyclic structures with potential biological activities (Koza et al., 2013).

Mechanism of Action

Target of Action

The primary target of methyl 2-({[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate is β-catenin . β-catenin is a crucial component of the Wnt signaling pathway, which plays a significant role in cell proliferation and differentiation .

Mode of Action

this compound interacts directly with β-catenin within the C-terminal two-thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686) . This interaction induces β-catenin ubiquitination and proteasomal degradation , thereby inhibiting the Wnt signaling pathway.

Biochemical Pathways

The Wnt signaling pathway is the primary biochemical pathway affected by this compound . The compound’s action on β-catenin leads to its degradation, which in turn inhibits the Wnt signaling pathway. This pathway is crucial for various cellular processes, including cell proliferation, differentiation, and migration. Therefore, the compound’s action can have significant downstream effects on these processes.

Pharmacokinetics

Its effective concentration in dld-1, sw480, and ls174t cultures ranges from 125 to 5 μM , suggesting that it has good bioavailability.

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the inhibition of the Wnt signaling pathway . This inhibition can lead to decreased cell proliferation, particularly in Wnt signaling-dependent cancer cells . The compound exhibits selective inhibition against these cells, with an IC50 value of less than 6 μM .